Cas no 1288993-14-5 (Imidazo[1,2-c]pyrimidin-3-amine)

Imidazo[1,2-c]pyrimidin-3-amine is a heterocyclic compound featuring a fused imidazole and pyrimidine ring system with an amine functional group at the 3-position. This structure confers versatility in medicinal chemistry and drug development, particularly as a scaffold for kinase inhibitors and other biologically active molecules. Its rigid bicyclic framework enhances binding affinity and selectivity in target interactions. The amine group provides a handle for further derivatization, enabling the synthesis of diverse analogs for structure-activity relationship studies. The compound’s stability and synthetic accessibility make it a valuable intermediate in pharmaceutical research, particularly for exploring anticancer and anti-inflammatory agents. Its physicochemical properties are amenable to optimization for improved bioavailability.

Imidazo[1,2-c]pyrimidin-3-amine structure

1288993-14-5 structure

Product Name:Imidazo[1,2-c]pyrimidin-3-amine

CAS No:1288993-14-5

MF:C₆H₄BrN₃

MW:198.020059585571

CID:1223595

PubChem ID:84668010

Update Time:2025-06-27

Imidazo[1,2-c]pyrimidin-3-amine Chemical and Physical Properties

Names and Identifiers

- Imidazo[1,2-c]pyrimidin-3-amine
- 3-Bromoimidazo[1,2-c]pyrimidine
- DB-315261
- SCHEMBL15510445
- 1288993-14-5
- A902319
- MDL： MFCD23702979
- Inchi： 1S/C6H4BrN3/c7-5-3-9-6-1-2-8-4-10(5)6/h1-4H
- InChI Key： DBSGTWVDQXHVSX-UHFFFAOYSA-N
- SMILES： BrC1=CN=C2C=CN=CN21

Computed Properties

Exact Mass: 134.05900
Monoisotopic Mass: 196.95886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 130
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 30.2Å²

Experimental Properties

PSA: 56.21000
LogP: 0.89270

Imidazo[1,2-c]pyrimidin-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM363208-1g	3-Bromoimidazo[1,2-c]pyrimidine	1288993-14-5	95%+	1g	$1466	2024-08-02
Ambeed	A641336-1g	3-Bromoimidazo[1,2-c]pyrimidine	1288993-14-5	97%	1g	$1320.0	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	2011311-1g	3-Bromoimidazo[1,2-c]pyrimidine	1288993-14-5	97%	1g	￥11666.00	2024-08-09